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Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576 Get Quote

Authored for researchers, scientists, and professionals in drug development, this document

provides an in-depth overview of diammonium phosphite, covering its chemical and physical

properties, synthesis, and key applications. The information is presented through structured

data, detailed methodologies, and visual diagrams to facilitate a thorough understanding of the

compound.

Core Chemical Identity and Properties
Diammonium phosphite, also known as diammonium hydrogen phosphite, is an inorganic

compound with the chemical formula (NH₄)₂HPO₃. It is commercially available in both

anhydrous and monohydrate forms. The Chemical Abstracts Service (CAS) has assigned the

number 22132-71-4 to the anhydrous form and 51503-61-8 to the monohydrate form.[1]

This compound is a white, crystalline solid that is notable for its hygroscopic nature, meaning it

readily absorbs moisture from the air.[2] It is highly soluble in water.[2] Upon heating, the

anhydrous form decomposes at 155 °C.[2]

Physicochemical Properties
The key physical and chemical properties of both the anhydrous and monohydrate forms of

diammonium phosphite are summarized in the table below for easy comparison.
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Property
Anhydrous Diammonium
Phosphite

Diammonium Phosphite
Monohydrate

CAS Number 22132-71-4 51503-61-8

Molecular Formula (NH₄)₂HPO₃ (NH₄)₂HPO₃·H₂O

Molecular Weight 115.05 g/mol [1][3] 133.06 g/mol [4]

Appearance White crystalline solid White crystalline solid[5]

Solubility in Water Soluble[2] Highly soluble[5]

Melting Point Decomposes at 155 °C[2] Not available

Density 1.619 g/cm³[2] Not available

pH of 5% Solution Not available 7.4 - 7.7[6]

Chemical Specifications
The following table outlines the typical chemical specifications for diammonium phosphite
monohydrate.

Parameter Specification

Assay ((NH₄)₂HPO₃·H₂O) ≥ 98.0%[6]

Nitrogen (N) Content ≥ 20.4%[6]

Phosphorus Pentoxide (P₂O₅) Content ≥ 51.9%[6]

Moisture ≤ 2.0%[6]

Chloride (Cl) ≤ 0.0005%[6]

Iron (Fe) ≤ 0.0005%[6]

Cadmium (Cd) ≤ 0.0005%[6]

Lead (Pb) ≤ 0.001%[6]

Arsenic (As) ≤ 0.001%[6]

Water Insoluble Materials ≤ 0.01%[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-phosphite
https://www.smolecule.com/products/s1902598
https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-phosphite-monohydrate
https://wap.guidechem.com/cas/51503-61-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://wap.guidechem.com/cas/51503-61-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://longchangchemical.com/product/cas-51503-61-8/
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://longchangchemical.com/product/cas-51503-61-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Diammonium Phosphite
The synthesis of diammonium phosphite is based on the acid-base neutralization reaction

between phosphorous acid (H₃PO₃) and ammonia (NH₃). The reaction stoichiometry dictates

that two moles of ammonia react with one mole of phosphorous acid to form one mole of

diammonium phosphite.

General Laboratory Synthesis Protocol
While specific industrial processes may vary, a general laboratory-scale synthesis can be

performed as follows:

Preparation of Reactants: Prepare a solution of phosphorous acid of a known concentration.

Similarly, prepare an aqueous solution of ammonia.

Neutralization Reaction: Slowly add the ammonia solution to the phosphorous acid solution

under constant stirring. The reaction is exothermic, and cooling may be necessary to control

the temperature.

pH Monitoring: Continuously monitor the pH of the reaction mixture. The addition of ammonia

is continued until a neutral or slightly alkaline pH is achieved, indicating the complete

neutralization of the phosphorous acid.

Crystallization: The resulting solution of diammonium phosphite is then concentrated by

gentle heating to evaporate excess water.

Isolation and Drying: The concentrated solution is allowed to cool, leading to the

crystallization of diammonium phosphite. The crystals are then isolated by filtration,

washed with a small amount of cold water or a suitable solvent, and dried under vacuum.
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General Synthesis Workflow for Diammonium Phosphite.
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Key Applications and Mechanisms of Action
Diammonium phosphite is a versatile compound with applications in various fields, primarily

owing to its properties as a reducing agent and a corrosion inhibitor.

Reducing Agent in Organic Synthesis
Diammonium phosphite serves as an effective hydrogen donor in certain reduction reactions.

A notable application is the chemoselective hydrogenation of aromatic nitro compounds to their

corresponding amines. This reaction is particularly useful in the synthesis of pharmaceuticals

and other fine chemicals where the nitro group needs to be selectively reduced in the presence

of other sensitive functional groups.

The process typically involves the use of diammonium phosphite in conjunction with a

catalyst, such as commercial zinc dust.[7] The reaction proceeds efficiently at room

temperature and is tolerant of various functional groups like halogens, hydroxyls, nitriles, and

esters.[7]
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Chemoselective Reduction of Aromatic Nitro Compounds.

Corrosion Inhibitor
Diammonium phosphite is also utilized as a corrosion inhibitor, particularly for protecting

metals like steel.[2] The mechanism of inhibition involves the formation of a protective, passive

film on the metal surface, which acts as a barrier to the corrosive environment.

In the case of steel, the phosphite ions can react with ferrous ions (Fe²⁺) that form at the

anodic sites of the corrosion cell. This reaction leads to the precipitation of a stable and

sparingly soluble iron phosphate (FePO₄) layer.[8] This passive film effectively blocks the

electrochemical reactions that cause corrosion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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